![molecular formula C18H14F3NO2S B2733265 N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide CAS No. 1421442-49-0](/img/structure/B2733265.png)
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide, also known as Compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been found to exhibit promising biological activities, making it a subject of interest for further research.
Scientific Research Applications
Chemical Synthesis and Reactivity
- Aza-Piancatelli Rearrangement for Heterocyclic Derivatives : The synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives via the aza-Piancatelli rearrangement demonstrates the versatility of furan and thiophene derivatives in chemical transformations. This methodology, catalyzed by In(OTf)3, highlights the smooth conversion of furan-2-yl(phenyl)methanol derivatives under mild conditions, showing good yields and high selectivity (Reddy et al., 2012).
- Furan and Thiophene-based Polymer Synthesis : The synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones, through electrophilic aromatic substitution and Stille cross-coupling reactions, showcases the utility of these compounds in creating electroactive materials with potential applications in electronics and material science (Baldwin et al., 2008).
Antimicrobial and Biological Activities
- Antiplasmodial Activities : Research on acyl derivatives of 3-aminofurazanes, including compounds with benzamide moieties, has shown promising activity against Plasmodium falciparum strains. These findings reveal critical structure-activity relationships, highlighting the potential of furan and thiophene derivatives in antimalarial drug development (Hermann et al., 2021).
- Antimicrobial Evaluation of Furan/Thiophene-1,3-Benzothiazin-4-one Hybrids : The synthesis and in vitro evaluation of furan/thiophene-based hybrids against various bacterial strains and yeasts have demonstrated significant antimicrobial properties. This study highlights the role of heterocyclic compounds in developing new antimicrobial agents (Popiołek et al., 2016).
Material Science Applications
- Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan and thiophene linkers have been utilized in dye-sensitized solar cells, showcasing how these heterocyclic compounds can influence the efficiency of solar energy conversion. The study emphasizes the impact of conjugated linkers on device performance, indicating potential applications in renewable energy technologies (Kim et al., 2011).
properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3NO2S/c19-18(20,21)15-5-3-14(4-6-15)17(23)22(10-13-7-8-24-12-13)11-16-2-1-9-25-16/h1-9,12H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGFOYMFBYPBZKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CN(CC2=COC=C2)C(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.